Cas no 88543-34-4 (Idebenone Impurity D)

• Product Name: Idebenone Impurity D
• CAS No: 88543-34-4
• MF: C₁₈H₂₈O₅
• MW: 324.411926269531
• CID: 629212
• Update Time: 2023-11-18

Idebenone Impurity D Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-hydroxy-5-(10-hydroxydecyl)-3-methoxy-6-methyl-
• CID 138111762
• Idebenone Impurity D
• Idebenone Impurity HMD-1
• Idebenone Impurity 16
• 2-Hydroxy-5-(10-hydroxydecyl)-3-methoxy-6-methylcyclohexa-2,5-diene-1,4-dione
• 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-5-(10-hydroxydecyl)-3-methoxy-6-methyl-

• Inchi： 1S/C18H28O5/c1-13-14(16(21)18(23-2)17(22)15(13)20)11-9-7-5-3-4-6-8-10-12-19/h19,22H,3-12H2,1-2H3
• InChI Key： JRBMOXLLQGVEIV-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCC1C(C(=C(C(C=1C)=O)O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 488
• Topological Polar Surface Area: 83.8

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 476.4±45.0 °C(Predicted)
• pka: 3.63±0.50(Predicted)